Cas no 113605-02-0 (2(1H)-Isoquinolinecarboxylic acid, 1-cyano-1-(phenylmethyl)-, phenylester)

• Product name: 2(1H)-Isoquinolinecarboxylic acid, 1-cyano-1-(phenylmethyl)-, phenylester
• CAS No: 113605-02-0
• MF: C₂₄H₁₈N₂O₂
• MW: 366.411925792694
• CID: 1201919

2(1H)-Isoquinolinecarboxylic acid, 1-cyano-1-(phenylmethyl)-, phenylester Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxylic acid, 1-cyano-1-(phenylmethyl)-, phenylester
• 2(1H)-Isoquinolinecarboxylic acid, 1-cyano-1-(phenylmethyl)-, phenyl ester

• Inchi： 1S/C24H18N2O2/c25-18-24(17-19-9-3-1-4-10-19)22-14-8-7-11-20(22)15-16-26(24)23(27)28-21-12-5-2-6-13-21/h1-16H,17H2
• InChI Key： QCNOHXLZCYZWNT-UHFFFAOYSA-N
• SMILES： C1(C#N)(CC2=CC=CC=C2)C2=C(C=CC=C2)C=CN1C(OC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 366.13694

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 568.2±50.0 °C(Predicted)
• PSA: 53.33
• pka: -5.67±0.40(Predicted)